Cas no 142499-71-6 (2,3-dipropoxybenzaldehyde)

• Product Name: 2,3-dipropoxybenzaldehyde
• CAS No: 142499-71-6
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 5880887
• PubChem ID: 54236434
• Update Time: 2025-10-15

2,3-dipropoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,3-dipropoxybenzaldehyde
• EN300-1077119
• SCHEMBL5724553
• 142499-71-6

• Inchi： 1S/C13H18O3/c1-3-8-15-12-7-5-6-11(10-14)13(12)16-9-4-2/h5-7,10H,3-4,8-9H2,1-2H3
• InChI Key： QMXCKXAERJHPFG-UHFFFAOYSA-N
• SMILES： O(CCC)C1C(C=O)=CC=CC=1OCCC

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5Ų

Additional information on 2,3-dipropoxybenzaldehyde

Recent Advances in the Study of 2,3-Dipropoxybenzaldehyde (CAS: 142499-71-6) in Chemical Biology and Pharmaceutical Research

2,3-Dipropoxybenzaldehyde (CAS: 142499-71-6) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique benzaldehyde core with two propoxy substituents, has been explored for its role in drug discovery, particularly as a building block for more complex molecules. Recent studies have highlighted its utility in the synthesis of novel bioactive compounds, making it a subject of interest for researchers aiming to develop new therapeutic agents.

One of the key areas of research involving 2,3-dipropoxybenzaldehyde is its use as an intermediate in the synthesis of heterocyclic compounds. Heterocycles are a cornerstone of medicinal chemistry, and the ability to functionalize benzaldehyde derivatives like 2,3-dipropoxybenzaldehyde opens up new avenues for creating diverse molecular scaffolds. Recent publications have demonstrated its efficacy in multicomponent reactions, where it serves as a precursor for the formation of pharmacologically relevant structures such as quinazolines and benzodiazepines. These findings underscore its versatility in synthetic chemistry.

In addition to its synthetic applications, 2,3-dipropoxybenzaldehyde has been investigated for its biological activity. Preliminary studies suggest that derivatives of this compound exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 2,3-dipropoxybenzaldehyde-based inhibitors showed promising activity against cyclooxygenase-2 (COX-2), a target for nonsteroidal anti-inflammatory drugs (NSAIDs). While further optimization is needed, these results highlight the compound's potential as a lead structure for anti-inflammatory drug development.

The pharmacokinetic properties of 2,3-dipropoxybenzaldehyde derivatives have also been a focus of recent research. A study conducted by a team at the University of Cambridge explored the metabolic stability and bioavailability of these compounds in preclinical models. The findings indicated that while the parent compound exhibits limited oral bioavailability, structural modifications—such as the introduction of polar functional groups—can significantly enhance its pharmacokinetic profile. This research provides valuable insights for medicinal chemists working to improve the drug-like properties of benzaldehyde-based molecules.

Another emerging application of 2,3-dipropoxybenzaldehyde is in the field of chemical biology, where it is used as a probe to study protein-ligand interactions. Its aldehyde group allows for facile conjugation with nucleophilic residues on proteins, enabling researchers to investigate binding mechanisms and identify potential drug targets. A 2024 study in ACS Chemical Biology utilized 2,3-dipropoxybenzaldehyde-derived probes to map the binding sites of a poorly characterized kinase, shedding light on its role in cellular signaling pathways. Such applications demonstrate the compound's utility beyond traditional drug discovery.

Despite these advancements, challenges remain in the widespread adoption of 2,3-dipropoxybenzaldehyde in pharmaceutical research. Issues such as scalability of synthesis, potential toxicity of derivatives, and the need for more robust biological data must be addressed. However, the growing body of literature on this compound suggests that it holds considerable promise for future developments. Researchers are encouraged to explore its full potential, particularly in the design of next-generation therapeutics targeting complex diseases.

In conclusion, 2,3-dipropoxybenzaldehyde (CAS: 142499-71-6) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications range from synthetic chemistry to drug discovery and chemical biology, with recent studies highlighting its potential as a building block for bioactive molecules and a probe for studying protein interactions. As research continues to uncover new uses for this compound, it is poised to play an increasingly important role in the development of innovative therapeutic strategies.